(3S)-pyrrolidine-3-sulfonamide hydrochloride
Overview
Description
(3S)-pyrrolidine-3-sulfonamide hydrochloride, commonly referred to as 3-Pyrrolidinesulfonamide hydrochloride (3-PSH), is a synthetic compound that has been used in a variety of scientific research applications. This compound is a member of the sulfonamide family, which includes other compounds such as sulfadiazine and sulfamethoxazole. It is an important component of many laboratory experiments, due to its unique properties and reactivity. This article will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 3-PSH.
Mechanism of Action
The mechanism of action of (3S)-pyrrolidine-3-sulfonamide hydrochloride is not fully understood. However, it is believed that the compound acts as a catalyst in biochemical reactions, by binding to specific enzymes and facilitating the transfer of electrons. This allows the enzymes to catalyze the desired reaction more efficiently.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. In addition, it has been shown to have anti-inflammatory effects, which can reduce pain and swelling.
Advantages and Limitations for Lab Experiments
(3S)-pyrrolidine-3-sulfonamide hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is highly soluble in water. In addition, it is stable and has a long shelf life. However, there are some limitations to its use in laboratory experiments. It can be toxic in high concentrations and can cause irritation to the skin and eyes. In addition, it can be difficult to purify and can be unstable in certain conditions.
Future Directions
The future of (3S)-pyrrolidine-3-sulfonamide hydrochloride is promising. There are several potential applications for this compound, including the development of new drugs and drug delivery systems, the study of enzyme kinetics and protein structure, and the development of new materials. In addition, researchers are exploring the potential of this compound as an antioxidant and anti-inflammatory agent. Finally, further research is needed to fully understand the mechanism of action of this compound.
Synthesis Methods
(3S)-pyrrolidine-3-sulfonamide hydrochloride is synthesized by the reaction of pyrrolidine-3-sulfonamide and hydrochloric acid. This reaction produces a white crystalline solid, which is then purified by recrystallization. The recrystallized product is then further purified by column chromatography. This process yields a product that is >98% pure.
Scientific Research Applications
(3S)-pyrrolidine-3-sulfonamide hydrochloride has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as peptides, small molecules, and pharmaceuticals. It has also been used in the study of enzyme kinetics and protein structure. In addition, it has been used in the development of new drug delivery systems and in the study of drug metabolism.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-pyrrolidine-3-sulfonamide hydrochloride involves the reaction of pyrrolidine with sulfonamide followed by hydrochloric acid treatment.", "Starting Materials": [ "Pyrrolidine", "Sulfonamide", "Hydrochloric acid" ], "Reaction": [ "Mix pyrrolidine and sulfonamide in a reaction flask", "Heat the mixture to 100-120°C for 2-3 hours", "Cool the mixture to room temperature", "Add hydrochloric acid to the mixture", "Stir the mixture for 1 hour", "Filter the resulting solid", "Wash the solid with water", "Dry the solid to obtain (3S)-pyrrolidine-3-sulfonamide hydrochloride" ] } | |
| 2751603-18-4 | |
Molecular Formula |
C4H11ClN2O2S |
Molecular Weight |
186.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
